Cas no 2349915-33-7 ((S)-2-(Fmoc-amino)-4-cyclobutylbutanoic acid)

• Product Name: (S)-2-(Fmoc-amino)-4-cyclobutylbutanoic acid
• CAS No: 2349915-33-7
• MF: C₂₃H₂₅NO₄
• MW: 379.44890666008
• CID: 5107865
• Update Time: 2025-05-20

(S)-2-(Fmoc-amino)-4-cyclobutylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-(Fmoc-amino)-4-cyclobutylbutanoic acid
• Cyclobutanebutanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (αS)-
• (S)-Fmoc-4-cyclobutyl butanoic acid
• (2S)-4-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• Fmoc-(S)-2-amino-4-cyclobutylbutanoic acid
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-cyclobutylbutanoic acid

• Inchi： 1S/C23H25NO4/c25-22(26)21(13-12-15-6-5-7-15)24-23(27)28-14-20-18-10-3-1-8-16(18)17-9-2-4-11-19(17)20/h1-4,8-11,15,20-21H,5-7,12-14H2,(H,24,27)(H,25,26)/t21-/m0/s1
• InChI Key： PLTKMSXJXOUESS-NRFANRHFSA-N
• SMILES： C(C1C2=CC=CC=C2C2=CC=CC=C12)OC(=O)N[C@H](C(=O)O)CCC1CCC1

Additional information on (S)-2-(Fmoc-amino)-4-cyclobutylbutanoic acid

(S)-2-(Fmoc-amino)-4-cyclobutylbutanoic acid: A Comprehensive Overview

(S)-2-(Fmoc-amino)-4-cyclobutylbutanoic acid, with the CAS number 2349915-33-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a fluorinated methyl group (Fmoc) with a cyclobutyl side chain. The Fmoc group, short for 9-fluorenylmethyloxycarbonyl, is a widely used protecting group in peptide synthesis due to its stability and ease of removal under specific conditions. The presence of the cyclobutyl ring introduces additional complexity to the molecule, potentially influencing its physical properties and biological activity.

Recent studies have highlighted the importance of cyclobutane moieties in drug design. The strained ring structure of cyclobutane can lead to unique pharmacokinetic profiles and enhanced binding affinities to target proteins. In the case of (S)-2-(Fmoc-amino)-4-cyclobutylbutanoic acid, the cyclobutyl group may play a critical role in modulating the compound's bioavailability and interaction with cellular receptors. Researchers have explored the use of such compounds in developing novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases.

The synthesis of (S)-2-(Fmoc-amino)-4-cyclobutylbutanoic acid involves a multi-step process that typically begins with the preparation of the Fmoc-protected amino acid. This is followed by coupling reactions to introduce the cyclobutyl side chain. The stereochemistry at the second carbon (S configuration) is crucial for determining the compound's biological activity. Advanced techniques such as enantioselective synthesis have been employed to ensure high enantiomeric purity, which is essential for studying the compound's pharmacological properties.

In terms of applications, (S)-2-(Fmoc-amino)-4-cyclobutylbutanoic acid has been utilized as an intermediate in peptide synthesis. Its Fmoc group allows for controlled deprotection during solid-phase synthesis, making it a valuable tool in constructing complex peptide sequences. Additionally, the compound has been studied for its potential as a building block in medicinal chemistry, where its unique structure can be leveraged to design molecules with enhanced therapeutic potential.

Recent research has also focused on understanding the relationship between the compound's structure and its biological activity. For instance, studies have investigated how variations in the cyclobutyl substituent affect the compound's ability to inhibit specific enzymes or bind to receptors. These findings have implications for drug discovery efforts, particularly in identifying lead compounds with improved efficacy and reduced toxicity.

The use of computational chemistry tools has further enhanced our understanding of (S)-2-(Fmoc-amino)-4-cyclobutylbutanoic acid. Molecular modeling studies have provided insights into the compound's three-dimensional structure and its interactions with target molecules. Such computational approaches are increasingly being integrated into drug design workflows to accelerate discovery and optimize candidate molecules.

In conclusion, (S)-2-(Fmoc-amino)-4-cyclobutylbutanoic acid represents a valuable compound in contemporary chemical research. Its unique structure, combined with advances in synthetic methodology and computational analysis, positions it as a promising candidate for various applications in medicine and biotechnology. As research continues to uncover new insights into its properties and potential uses, this compound is likely to remain an important focus area for scientists in these fields.